Cas no 88718-93-8 (2H-Imidazol-2-one, 1,3-dihydro-1-methyl-, oxime)

2H-Imidazol-2-one, 1,3-dihydro-1-methyl-, oxime structure
88718-93-8 structure
Product Name:2H-Imidazol-2-one, 1,3-dihydro-1-methyl-, oxime
CAS No:88718-93-8
MF:C4H7N3O
MW:113.117880105972
CID:623308
PubChem ID:53953547
Update Time:2025-04-19

2H-Imidazol-2-one, 1,3-dihydro-1-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazol-2-one, 1,3-dihydro-1-methyl-, oxime
    • N-(1-methylimidazol-2-yl)hydroxylamine
    • SCHEMBL4536127
    • N-Hydroxy-1-methyl-1H-imidazol-2-amine
    • 88718-93-8
    • DTXSID30707934
    • Inchi: 1S/C4H7N3O/c1-7-3-2-5-4(7)6-8/h2-3,8H,1H3,(H,5,6)
    • InChI Key: JGBXVJJQHDVDQC-UHFFFAOYSA-N
    • SMILES: ONC1=NC=CN1C

Computed Properties

  • Exact Mass: 113.058911855g/mol
  • Monoisotopic Mass: 113.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 50.1Ų
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